Cas no 315242-19-4 (3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one)

• Product Name: 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one
• CAS No: 315242-19-4
• MF: C₂₂H₂₀O₃S
• MW: 364.457405090332
• CID: 5986197
• PubChem ID: 2883876
• Update Time: 2025-05-28

3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one
• 3-phenyl-3-(phenylsulfonyl)-1-(p-tolyl)propan-1-one
• 3-Benzenesulfonyl-3-phenyl-1-p-tolyl-propan-1-one
• 1-Propanone, 1-(4-methylphenyl)-3-phenyl-3-(phenylsulfonyl)-
• IFLab1_003980
• 315242-19-4
• HMS1423E20
• F0862-0450
• 1-(4-methylphenyl)-3-phenyl-3-(phenylsulfonyl)propan-1-one
• AKOS002184093
• AKOS016245186

• Inchi： 1S/C22H20O3S/c1-17-12-14-18(15-13-17)21(23)16-22(19-8-4-2-5-9-19)26(24,25)20-10-6-3-7-11-20/h2-15,22H,16H2,1H3
• InChI Key： LRDYNRRPMVACDH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)CC(C1=CC=CC=C1)S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 364.11331567g/mol
• Monoisotopic Mass: 364.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one

Comprehensive Overview of 3-(Benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one (CAS No. 315242-19-4)

3-(Benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one (CAS No. 315242-19-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique sulfonyl and phenyl functional groups, exhibits properties that make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one features a propan-1-one backbone, which is substituted with a benzenesulfonyl group and a 4-methylphenyl moiety. This configuration imparts distinct chemical reactivity, making it a versatile building block for synthetic chemists. The presence of the sulfonyl group, in particular, enhances its utility in cross-coupling reactions and catalysis, which are critical in modern organic synthesis.

In recent years, the demand for high-purity intermediates like 315242-19-4 has surged, driven by advancements in drug discovery and material engineering. This compound is often explored for its role in the synthesis of biologically active molecules, including potential therapeutic agents targeting various diseases. Its compatibility with green chemistry principles also aligns with the growing emphasis on sustainable synthesis methods, a hot topic in both academic and industrial research.

Another area of interest is the compound's potential in optoelectronic materials. The phenyl and sulfonyl groups contribute to its electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. As the push for renewable energy solutions intensifies, materials like 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one are being scrutinized for their ability to enhance device performance.

From a commercial perspective, the synthesis and supply of CAS No. 315242-19-4 are critical to meeting the needs of research laboratories and manufacturing units. Suppliers often highlight its high yield and scalability, which are essential for large-scale production. Additionally, the compound's stability under various conditions makes it a reliable choice for long-term storage and transportation.

In conclusion, 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-phenylpropan-1-one (CAS No. 315242-19-4) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to material science, underscore its importance in contemporary research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.